Cas no 1158134-36-1 (N'-hydroxy-2-(oxan-2-yl)ethanimidamide)

• Product Name: N'-hydroxy-2-(oxan-2-yl)ethanimidamide
• CAS No: 1158134-36-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 5230809
• PubChem ID: 43591883
• Update Time: 2025-06-07

N'-hydroxy-2-(oxan-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-2-(oxan-2-yl)ethanimidamide
• n'-Hydroxy-2-(tetrahydro-2h-pyran-2-yl)acetimidamide
• 2H-Pyran-2-ethanimidamide, tetrahydro-N-hydroxy-

• Inchi： 1S/C7H14N2O2/c8-7(9-10)5-6-3-1-2-4-11-6/h6,10H,1-5H2,(H2,8,9)
• InChI Key： VCVXICDOADALAR-UHFFFAOYSA-N
• SMILES： O1CCCCC1C/C(=N/O)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 0.1
• Topological Polar Surface Area: 67.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N'-hydroxy-2-(oxan-2-yl)ethanimidamide

Introduction to N'-hydroxy-2-(oxan-2-yl)ethanimidamide (CAS No. 1158134-36-1)

N'-hydroxy-2-(oxan-2-yl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1158134-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of imidamide derivatives, characterized by its unique structural framework that includes an oxane ring and a hydroxyl functional group. The presence of these structural motifs not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular design.

The structure of N'-hydroxy-2-(oxan-2-yl)ethanimidamide is composed of a central ethanimidamide core, which is functionalized with a hydroxyl group at the N'-position and an oxan-2-yl (tetrahydropyran) moiety at the 2-position. This configuration imparts both steric and electronic effects that are critical for modulating its reactivity and biological activity. The oxan-2-yl ring, being a saturated heterocycle, introduces flexibility and stability to the molecule, while the hydroxyl group serves as a potential hydrogen bond acceptor, enhancing its interaction with biological targets.

In recent years, there has been growing interest in imidamide derivatives due to their versatile pharmacological properties. These compounds have been explored as intermediates in the synthesis of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anti-inflammatory agents. The synthesis of N'-hydroxy-2-(oxan-2-yl)ethanimidamide typically involves multi-step organic reactions, often starting from readily available precursors such as ethanimidic acid derivatives and tetrahydropyranol. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity.

One of the most compelling aspects of N'-hydroxy-2-(oxan-2-yl)ethanimidamide is its potential as a building block for more complex pharmacophores. The combination of the hydroxyl and oxan-2-yl groups creates multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological activities. For instance, modifications at the hydroxyl group can introduce additional hydrogen bond interactions or alter solubility properties, while changes at the oxan-2-yl ring can fine-tune metabolic stability and lipophilicity.

Recent studies have highlighted the role of N'-hydroxy-2-(oxan-2-yl)ethanimidamide in medicinal chemistry research. Researchers have demonstrated its utility in developing novel inhibitors targeting enzymes involved in cancer pathways. For example, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are crucial for cell signaling in tumor growth and progression. The oxan-2-yl group's ability to mimic natural substrates while the hydroxyl group enhances binding affinity makes it an attractive scaffold for drug design.

The pharmacokinetic profile of N'-hydroxy-2-(oxan-2-yl)ethanimidamide is another area of active investigation. Studies indicate that the oxan ring contributes to metabolic stability by resisting oxidative degradation, while the hydroxyl group can influence renal clearance through renal tubular secretion. These properties are essential for determining optimal dosing regimens and minimizing side effects in clinical applications.

In addition to its pharmaceutical applications, N'-hydroxy-2-(oxan-2-yl)ethanimidamide has found utility in materials science and agrochemical research. Its structural features make it a candidate for developing novel polymers with enhanced thermal stability or for use as an intermediate in crop protection agents. The ability to modify its chemical structure allows researchers to explore diverse applications beyond traditional drug discovery.

The future directions for research on N'-hydroxy-2-(oxan-2-ylolethanimidamide are promising. Advances in computational chemistry and high-throughput screening technologies are enabling more efficient identification of bioactive derivatives. Furthermore, green chemistry principles are being increasingly applied to its synthesis, aiming to reduce environmental impact while maintaining high yields and purity standards.

In conclusion,N'-hydroxy - 20( ox an - 20 y l ) eth anim id am ide ( CAS No . 1158134 - 36 - 1 ) is a multifaceted compound with significant potential in pharmaceuticals , materials science , and agrochemicals . Its unique structural features , combined with recent advancements in synthetic methodologies , position it as a valuable asset in modern chemical research . As our understanding of its properties continues to evolve , so too will its applications across various scientific disciplines .